1,1'-[1,6-hexanediylbis(oxy)]bis(2-chlorobenzene)

• IUPAC Name: 1-chloro-2-[6-(2-chlorophenoxy)hexoxy]benzene
• InChI: InChI=1S/C18H20Cl2O2/c19-15-9-3-5-11-17(15)21-13-7-1-2-8-14-22-18-12-6-4-10-16(18)20/h3-6,9-12H,1-2,7-8,13-14H2
• InChI Key: PZFQFGYLCVSGJO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OCCCCCCOC2=CC=CC=C2Cl)Cl
• Molecular Formula: C18H20Cl2O2
• Molecular Weight: 339.3 g/mol

Description

1,1'-[1,6-hexanediylbis(oxy)]bis(2-chlorobenzene), also known as HBC, is a commonly used material in the field of liquid crystals. It is a symmetrical molecule with two chlorobenzene rings connected by a six-carbon chain. HBC is widely used in the synthesis of liquid crystal materials due to its unique physical and chemical properties.

Mechanism of Action

The mechanism of action of 1,1'-[1,6-hexanediylbis(oxy)]bis(2-chlorobenzene) is based on its ability to form a rigid and stable core structure in the liquid crystal compounds. This core structure provides the necessary stability and orientation to the liquid crystal molecules, resulting in the desired optical properties.
Biochemical and Physiological Effects:
1,1'-[1,6-hexanediylbis(oxy)]bis(2-chlorobenzene) is not known to have any significant biochemical or physiological effects. Studies have shown that 1,1'-[1,6-hexanediylbis(oxy)]bis(2-chlorobenzene) is non-toxic and does not cause any adverse effects on human health.

Advantages and Limitations for Lab Experiments

1,1'-[1,6-hexanediylbis(oxy)]bis(2-chlorobenzene) is a versatile material that offers several advantages for lab experiments. It is easy to synthesize and has excellent thermal stability, making it suitable for high-temperature experiments. However, 1,1'-[1,6-hexanediylbis(oxy)]bis(2-chlorobenzene) is not soluble in water, which limits its use in aqueous solutions.

Future Directions

Several future directions can be explored in the field of 1,1'-[1,6-hexanediylbis(oxy)]bis(2-chlorobenzene)-based liquid crystal materials. One potential area of research is the development of 1,1'-[1,6-hexanediylbis(oxy)]bis(2-chlorobenzene)-based materials with improved optical properties, such as faster response times and higher contrast ratios. Another area of research is the optimization of the synthesis process to improve the yield and purity of 1,1'-[1,6-hexanediylbis(oxy)]bis(2-chlorobenzene). Additionally, 1,1'-[1,6-hexanediylbis(oxy)]bis(2-chlorobenzene)-based materials can be explored for their potential applications in other fields, such as optoelectronics and photonics.

Synthesis Methods

The synthesis of 1,1'-[1,6-hexanediylbis(oxy)]bis(2-chlorobenzene) involves the reaction of 2-chlorobenzene with 1,6-hexanediol in the presence of a catalyst. The reaction is carried out under controlled conditions of temperature and pressure to obtain the desired product. 1,1'-[1,6-hexanediylbis(oxy)]bis(2-chlorobenzene) can also be synthesized using other methods such as the Suzuki coupling reaction.

Scientific Research Applications

1,1'-[1,6-hexanediylbis(oxy)]bis(2-chlorobenzene) has been extensively studied for its applications in the field of liquid crystal displays (LCDs). It is used as a core material in the synthesis of liquid crystal compounds that exhibit high thermal stability and low viscosity. 1,1'-[1,6-hexanediylbis(oxy)]bis(2-chlorobenzene)-based liquid crystal materials have been used in the production of high-performance LCDs with excellent optical properties.